Cas no 2098005-71-9 (5-(Naphthalen-2-yl)oxazole-2-carbonitrile)

• Product Name: 5-(Naphthalen-2-yl)oxazole-2-carbonitrile
• CAS No: 2098005-71-9
• MF: C₁₄H₈N₂O
• MW: 220.22612285614
• CID: 5049608
• Update Time: 2025-05-23

5-(Naphthalen-2-yl)oxazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(naphthalen-2-yl)oxazole-2-carbonitrile
• 5-naphthalen-2-yl-1,3-oxazole-2-carbonitrile
• 5-(Naphthalen-2-yl)oxazole-2-carbonitrile

• Inchi： 1S/C14H8N2O/c15-8-14-16-9-13(17-14)12-6-5-10-3-1-2-4-11(10)7-12/h1-7,9H
• InChI Key： NYJDVYSGIAMAGU-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC=C1C1=CC=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8

Additional information on 5-(Naphthalen-2-yl)oxazole-2-carbonitrile

Introduction to 5-(Naphthalen-2-yl)oxazole-2-carbonitrile (CAS No. 2098005-71-9)

5-(Naphthalen-2-yl)oxazole-2-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 2098005-71-9, this compound represents a fascinating blend of aromatic and nitrile functionalities, making it a valuable scaffold for the development of novel bioactive molecules. The oxazole ring, a five-membered heterocycle containing oxygen, is known for its stability and ability to participate in various chemical reactions, while the naphthalene moiety contributes to hydrophobic interactions and enhances binding affinity to biological targets. This combination has positioned 5-(Naphthalen-2-yl)oxazole-2-carbonitrile as a promising candidate for further exploration in drug discovery.

The synthesis of 5-(Naphthalen-2-yl)oxazole-2-carbonitrile involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of the nitrile group at the 2-position of the oxazole ring, coupled with the attachment of a naphthalene substituent at the 2-position, requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations, have been employed to achieve these transformations efficiently. These synthetic strategies not only underscore the compound's complexity but also demonstrate its feasibility for large-scale production.

In recent years, 5-(Naphthalen-2-yl)oxazole-2-carbonitrile has been investigated for its potential pharmacological activities. The oxazole core is a privileged scaffold in medicinal chemistry, exhibiting properties that make it suitable for targeting various biological pathways. Studies have shown that oxazole derivatives can interact with enzymes and receptors involved in inflammatory responses, infectious diseases, and neurological disorders. The presence of the naphthalene group further enhances the compound's pharmacokinetic profile by improving solubility and membrane permeability. This dual functionality has prompted researchers to explore 5-(Naphthalen-2-yl)oxazole-2-carbonitrile as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of 5-(Naphthalen-2-yl)oxazole-2-carbonitrile is its role in addressing unmet medical needs through innovative drug design. The compound's structure allows for modifications at multiple positions, enabling chemists to fine-tune its biological activity. For instance, replacing the nitrile group with other functional groups or introducing additional heterocycles can lead to derivatives with enhanced potency and selectivity. Such structural modifications are crucial for optimizing drug candidates and reducing off-target effects. The flexibility offered by 5-(Naphthalen-2-yl)oxazole-2-carbonitrile makes it an attractive platform for high-throughput screening and rational drug design.

Recent advancements in computational chemistry have further accelerated the discovery process for 5-(Naphthalen-2-yl)oxazole-2-carbonitrile derivatives. Molecular modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been utilized to predict binding affinities and understand interactions with biological targets. These computational approaches complement experimental efforts by providing insights into the compound's behavior at an atomic level. By integrating experimental data with computational predictions, researchers can identify promising analogs for further development. This interdisciplinary approach has significantly enhanced the efficiency of drug discovery programs.

The potential applications of 5-(Naphthalen-2-yl)oxazole-2-carbonitrile extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in materials science, particularly in the development of organic electronic devices. The compound's ability to form stable conjugated systems has been exploited in designing organic semiconductors and light-emitting diodes (OLEDs). These applications highlight the versatility of 5-(Naphthalen-2-yl)oxazole-2-carbonitrile, demonstrating its importance not only in life sciences but also in emerging technologies.

As research continues to evolve, 5-(Naphthalen-2-yl)oxazole-2-carbonitrile is expected to play a pivotal role in addressing complex challenges in medicine and materials science. The compound's structural diversity and functional adaptability provide a rich foundation for innovation. By leveraging cutting-edge synthetic methods and computational tools, scientists can unlock new possibilities for therapeutic interventions and technological advancements. The journey of 5-(Naphthalen-2-yloxazole)-carbonitrile (CAS No. 2098005_71_9) from a laboratory curiosity to a multifaceted compound underscores its significance in modern chemical research.